N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(2-methylphenyl)-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C17H19NOS/c1-13-7-9-15(10-8-13)20-12-11-17(19)18-16-6-4-3-5-14(16)2/h3-10H,11-12H2,1-2H3,(H,18,19)
• InChI Key: BOSBZRLEGSLFFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)NC2=CC=CC=C2C
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide, also known as MPTP, is a chemical compound that has been widely studied for its potential use in scientific research. MPTP is a prodrug that is metabolized to MPP+, a neurotoxin that selectively damages dopaminergic neurons in the brain. This property has made MPTP a valuable tool for studying Parkinson's disease and other neurodegenerative disorders.

Mechanism of Action

N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide is metabolized to MPP+ by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons through the dopamine transporter, where it interferes with mitochondrial function and leads to cell death.
Biochemical and Physiological Effects
N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide-induced neurotoxicity leads to a range of biochemical and physiological effects in the brain, including oxidative stress, inflammation, and mitochondrial dysfunction. These effects contribute to the selective damage of dopaminergic neurons and the development of Parkinson's disease-like symptoms.

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide has several advantages as a research tool, including its selectivity for dopaminergic neurons and its ability to induce Parkinson's disease-like symptoms in animal models. However, it also has several limitations, including its potential toxicity and the fact that it does not fully replicate the complex pathophysiology of Parkinson's disease.

Future Directions

There are several future directions for research involving N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide, including the development of new treatments for Parkinson's disease and other neurodegenerative disorders, the use of N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide as a tool for studying the underlying mechanisms of these diseases, and the exploration of new applications for N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide in other areas of research.

Synthesis Methods

N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide can be synthesized through a multi-step process involving the reaction of 2-methylphenylmagnesium bromide with 4-methylthiobenzophenone, followed by the addition of acetic anhydride and hydrochloric acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide has been used extensively in scientific research to study Parkinson's disease and other neurodegenerative disorders. In animal models, N-(2-methylphenyl)-3-[(4-methylphenyl)thio]propanamide has been shown to selectively damage dopaminergic neurons in the brain, leading to motor deficits and other symptoms similar to those seen in Parkinson's disease. This has allowed researchers to study the underlying mechanisms of the disease and develop new treatments.